4-bromo-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 4-bromo-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C21H19BrN2OS/c22-17-9-7-16(8-10-17)21(25)23-14-19(20-6-3-13-26-20)24-12-11-15-4-1-2-5-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25)
• InChI Key: UEMFWPKSSPHSSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=C(C=C3)Br)C4=CC=CS4
• Molecular Formula: C21H19BrN2OS
• Molecular Weight: 427.4 g/mol

Description

4-bromo-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• Innovative Reaction Mechanisms

  Research has explored the reactions of brominated benzolactones/lactams with thioamides, revealing unexpected coupling reactions and product formations, which are critical for understanding the synthesis pathways of similar compounds (Kammel, Tarabová, Růžičková, & Hanusek, 2015).

• Heterocyclic Synthesis

  The creation of thiophenylhydrazonoacetates and their reactivity towards nitrogen nucleophiles offers insights into producing a range of heterocyclic compounds, potentially including derivatives of the subject compound (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

• Metal Complex Formation

  The synthesis and characterization of Cu(II) and Ni(II) complexes with bromo-N-(di(alkyl/aryl)carbamothioyl)benzamide derivatives highlight the potential for developing novel materials or catalysts based on similar structural frameworks (Binzet, Külcü, Flörke, & Arslan, 2009).

Potential Applications

• Antimicrobial Properties

  A study on the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives, including those with bromo and thiophene components, suggests potential applications in developing antimicrobial agents with specific focus on targeting biofilm-forming bacteria (Limban, Marutescu, & Chifiriuc, 2011).

• Antinociceptive Activities

  Research evaluating the antinociceptive activities of enaminone compounds in animal models points towards potential therapeutic applications in pain management for compounds with similar bromophenyl structures (Masocha, Kombian, & Edafiogho, 2016).

• Cytotoxicity Evaluation

  The synthesis and primary cytotoxicity evaluation of new bromo-indolinone derivatives for anticancer activity highlight the importance of structural modifications, like bromination, in enhancing the efficacy of potential therapeutic agents (Karalı, Terzioğlu, & Gürsoy, 2002).